Cas no 234112-18-6 (N-Phenyl-2-(trifluoromethyl)pyridin-4-amine)

• Product Name: N-Phenyl-2-(trifluoromethyl)pyridin-4-amine
• CAS No: 234112-18-6
• MF: C₁₂H₉F₃N₂
• MW: 238.208472967148
• MDL: MFCD13190612
• CID: 1071228
• PubChem ID: 15422462
• Update Time: 2025-06-14

N-Phenyl-2-(trifluoromethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-Phenyl-2-(trifluoromethyl)pyridin-4-amine
• phenyltrifluoromethylpyridinamine
• 234112-18-6
• DB-266546
• BF-0206
• MFCD13190612
• J-523749
• AKOS015840676
• 4-Pyridinamine, N-phenyl-2-(trifluoromethyl)-
• CS-0333523
• DTXSID20572638

• MDL： MFCD13190612
• Inchi： 1S/C12H9F3N2/c13-12(14,15)11-8-10(6-7-16-11)17-9-4-2-1-3-5-9/h1-8H,(H,16,17)
• InChI Key： WXXPKLLGBFYALB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)NC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 238.07200
• Monoisotopic Mass: 238.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 3.91700

N-Phenyl-2-(trifluoromethyl)pyridin-4-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N-Phenyl-2-(trifluoromethyl)pyridin-4-amine

Recent Advances in the Study of N-Phenyl-2-(trifluoromethyl)pyridin-4-amine (CAS: 234112-18-6)

N-Phenyl-2-(trifluoromethyl)pyridin-4-amine (CAS: 234112-18-6) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethyl and phenyl substituents, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further drug development.

The synthesis of N-Phenyl-2-(trifluoromethyl)pyridin-4-amine has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that enhances the efficiency of the coupling reaction between 2-(trifluoromethyl)pyridin-4-amine and phenylboronic acid derivatives. This method not only reduces the need for harsh reaction conditions but also minimizes byproduct formation, making it more suitable for large-scale production.

Pharmacologically, N-Phenyl-2-(trifluoromethyl)pyridin-4-amine has demonstrated notable activity as a kinase inhibitor. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its selective inhibition of certain tyrosine kinases, which are often implicated in cancer progression. In vitro assays revealed that the compound exhibits low nanomolar IC50 values against specific kinase targets, suggesting high potency. Furthermore, molecular docking studies have provided insights into its binding mode, revealing key interactions with the kinase active site that could inform future structure-activity relationship (SAR) studies.

Beyond its kinase inhibitory properties, recent investigations have explored the compound's potential in addressing neurodegenerative diseases. A 2024 preprint on bioRxiv reported that N-Phenyl-2-(trifluoromethyl)pyridin-4-amine can modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. The study employed both computational simulations and biochemical assays to demonstrate the compound's ability to disrupt fibril formation, offering a new avenue for therapeutic intervention.

Despite these promising findings, challenges remain in the clinical translation of N-Phenyl-2-(trifluoromethyl)pyridin-4-amine. Pharmacokinetic studies indicate that the compound has moderate bioavailability and may require formulation optimization to enhance its therapeutic window. Additionally, toxicity profiles are still under investigation, with preliminary data suggesting the need for further derivatization to mitigate off-target effects.

In conclusion, N-Phenyl-2-(trifluoromethyl)pyridin-4-amine (CAS: 234112-18-6) represents a versatile scaffold with significant potential in drug discovery. Its dual applicability in oncology and neurodegenerative diseases underscores its value as a research tool and therapeutic candidate. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications through targeted chemical modifications.